Cas no 1806835-67-5 (5-Amino-3-(difluoromethyl)-2-fluoropyridine-4-sulfonamide)

5-Amino-3-(difluoromethyl)-2-fluoropyridine-4-sulfonamide is a fluorinated pyridine derivative with a sulfonamide functional group, offering unique reactivity and structural features for pharmaceutical and agrochemical applications. The presence of difluoromethyl and fluorine substituents enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. The sulfonamide moiety provides potential for hydrogen bonding and interactions with biological targets, while the amino group allows for further derivatization. This compound's distinct electronic and steric properties make it suitable for designing enzyme inhibitors or bioactive molecules, particularly in the development of herbicides or antimicrobial agents. Its well-defined structure ensures reproducibility in synthetic routes.

5-Amino-3-(difluoromethyl)-2-fluoropyridine-4-sulfonamide structure

1806835-67-5 structure

Product Name:5-Amino-3-(difluoromethyl)-2-fluoropyridine-4-sulfonamide

CAS No:1806835-67-5

MF:C₆H₆F₃N₃O₂S

MW:241.19094991684

CID:4854087

Update Time:2025-05-24

5-Amino-3-(difluoromethyl)-2-fluoropyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 5-Amino-3-(difluoromethyl)-2-fluoropyridine-4-sulfonamide
- Inchi： 1S/C6H6F3N3O2S/c7-5(8)3-4(15(11,13)14)2(10)1-12-6(3)9/h1,5H,10H2,(H2,11,13,14)
- InChI Key： URDOPHWQHPFNAI-UHFFFAOYSA-N
- SMILES： S(C1C(=CN=C(C=1C(F)F)F)N)(N)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 318
XLogP3: 0.3
Topological Polar Surface Area: 107

5-Amino-3-(difluoromethyl)-2-fluoropyridine-4-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029068791-250mg	5-Amino-3-(difluoromethyl)-2-fluoropyridine-4-sulfonamide	1806835-67-5	97%	250mg	$1,008.00	2022-03-31
Alichem	A029068791-500mg	5-Amino-3-(difluoromethyl)-2-fluoropyridine-4-sulfonamide	1806835-67-5	97%	500mg	$1,630.00	2022-03-31
Alichem	A029068791-1g	5-Amino-3-(difluoromethyl)-2-fluoropyridine-4-sulfonamide	1806835-67-5	97%	1g	$3,158.80	2022-03-31

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Additional information on 5-Amino-3-(difluoromethyl)-2-fluoropyridine-4-sulfonamide

5-Amino-3-(difluoromethyl)-2-fluoropyridine-4-sulfonamide (CAS No. 1806835-67-5)

5-Amino-3-(difluoromethyl)-2-fluoropyridine-4-sulfonamide, also known by its CAS registry number CAS No. 1806835-67-5, is a highly specialized chemical compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an amino group, a difluoromethyl substituent, and a sulfonamide moiety on a pyridine ring. The presence of these functional groups endows the compound with versatile chemical properties, making it a valuable tool in various research and industrial applications.

The synthesis of 5-Amino-3-(difluoromethyl)-2-fluoropyridine-4-sulfonamide involves a series of intricate organic reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, and sulfonation processes. Recent advancements in green chemistry have enabled the development of more efficient and environmentally friendly methods for synthesizing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing energy consumption and waste generation.

One of the most promising applications of CAS No. 1806835-67-5 lies in its potential as a building block for drug discovery. The sulfonamide group is known to exhibit significant bioactivity, particularly in modulating enzyme activity and receptor binding. Recent studies have demonstrated that this compound can act as a potent inhibitor of certain kinases, which are key targets in the treatment of cancer and inflammatory diseases. Additionally, the amino group provides opportunities for further functionalization, enabling researchers to explore diverse pharmacophores with enhanced therapeutic potential.

In the realm of agrochemicals, 5-Amino-3-(difluoromethyl)-2-fluoropyridine-4-sulfonamide has shown promise as a precursor for developing novel herbicides and insecticides. Its ability to interact with specific biochemical pathways in plants and pests makes it a valuable candidate for sustainable agricultural solutions. Furthermore, the fluorinated substituents contribute to the compound's stability and selectivity, which are critical attributes for agricultural chemicals exposed to harsh environmental conditions.

The structural versatility of this compound also extends to materials science applications. Researchers have investigated its use as a precursor for synthesizing advanced polymers and nanomaterials with tailored electronic properties. For example, the sulfonamide group can serve as a site for polymerization or cross-linking reactions, leading to materials with enhanced mechanical strength and thermal stability.

From an analytical standpoint, the characterization of CAS No. 1806835-67-5 has benefited from cutting-edge techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have provided detailed insights into the compound's molecular structure and purity, ensuring its reliability for downstream applications.

In conclusion, 5-Amino-3-(difluoromethyl)-2-fluoropyridine-4-sulfonamide, or CAS No. 1806835-67-5, stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging impact across multiple disciplines. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.